ORM-10962
Cat. No. B2992674
M. Wt: 459.5 g/mol
InChI Key: UPGUBLDTYLMRHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C(CCl)Nc1ccc(Oc2ccc3c(c2)CCC(c2ccccc2)O3)nc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[C:29](=[O:30])([O-:31])[O-:32].[CH3:43][C:44]#[N:45].[Cl:1][CH2:2][C:3](=[O:4])[NH:5][c:6]1[cH:7][n:8][c:9]([O:12][c:13]2[cH:14][c:15]3[c:20]([cH:21][cH:22]2)[O:19][CH:18]([c:23]2[cH:24][cH:25][cH:26][cH:27][cH:28]2)[CH2:17][CH2:16]3)[cH:10][cH:11]1.[K+:33].[K+:34].[OH2:42].[OH:35][CH:36]1[CH2:37][CH2:38][NH:39][CH2:40][CH2:41]1>>[CH2:2]([C:3](=[O:4])[NH:5][c:6]1[cH:7][n:8][c:9]([O:12][c:13]2[cH:14][c:15]3[c:20]([cH:21][cH:22]2)[O:19][CH:18]([c:23]2[cH:24][cH:25][cH:26][cH:27][cH:28]2)[CH2:17][CH2:16]3)[cH:10][cH:11]1)[N:39]1[CH2:38][CH2:37][CH:36]([OH:35])[CH2:41][CH2:40]1.[ClH:1]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
O=C(CCl)Nc1ccc(Oc2ccc3c(c2)CCC(c2ccccc2)O3)nc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(CCl)Nc1ccc(Oc2ccc3c(c2)CCC(c2ccccc2)O3)nc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OC1CCNCC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(CN1CCC(O)CC1)Nc1ccc(Oc2ccc3c(c2)CCC(c2ccccc2)O3)nc1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
